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Compound of Interest

Compound Name: Antimony pentachloride

Cat. No.: B147860 Get Quote

This guide provides technical support for the safe handling and disposal of antimony
pentachloride (SbCl₅) waste in a research laboratory setting. Adherence to these procedures

is critical to ensure the safety of laboratory personnel and compliance with environmental

regulations.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with antimony pentachloride waste?

A1: Antimony pentachloride is a highly corrosive and toxic substance.[1][2] The primary

hazards include:

Severe Burns: Contact with skin or eyes can cause severe chemical burns.[2]

Respiratory Irritation: Inhalation of its fumes can irritate the nose, throat, and lungs,

potentially causing coughing, shortness of breath, and in severe cases, pulmonary edema.[2]

[3]

Violent Reactivity with Water: It reacts violently with water or moisture to produce toxic and

corrosive hydrogen chloride gas and heat.[2][4] This reaction can cause containers to

pressurize and potentially rupture.

Toxicity: Ingestion or significant exposure can lead to systemic toxic effects, including

cardiac, liver, and kidney damage.[2]
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Incompatibility: It is incompatible with a wide range of substances, including strong bases,

oxidizing agents, metals, and organic materials.[4][5]

Q2: What is the correct personal protective equipment (PPE) for handling antimony
pentachloride waste?

A2: Appropriate PPE is mandatory when handling antimony pentachloride waste. This

includes:

Hand Protection: Nitrile or chloroprene gloves are recommended. Always inspect gloves for

integrity before use and use proper removal techniques to avoid skin contact.[6]

Eye and Face Protection: ANSI-approved safety goggles and a face shield are required.[6]

Body Protection: A flame-resistant lab coat, fully buttoned with sleeves of sufficient length to

prevent skin exposure, is necessary.[6] For larger quantities or in case of a spill, an acid-

resistant apron and boots may be required.

Respiratory Protection: All handling of antimony pentachloride waste should be conducted

in a certified chemical fume hood.[6] If there is a potential for exposure above the

permissible limit (0.5 mg/m³ as Antimony), a NIOSH-approved respirator is required.[2][7]

Q3: What type of container should I use for antimony pentachloride waste?

A3: Use only designated, compatible containers for antimony pentachloride waste.

Compatible Materials: Glass or PTFE containers are suitable.[8] High-density polyethylene

(HDPE) may also be used, but compatibility should be verified.

Incompatible Materials: Do not use aluminum or galvanized containers.[3] It is also corrosive

to many other metals.[9]

Container Integrity: Ensure the container is in good condition, has a secure, tightly fitting lid,

and is clearly labeled as "Hazardous Waste: Antimony Pentachloride, Water-Reactive,

Corrosive."[6] The container should be stored in secondary containment.[6]

Q4: Can I dispose of antimony pentachloride waste down the sink?
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A4: No, under no circumstances should antimony pentachloride or its waste be disposed of

down the sink.[10] It is a hazardous waste that requires special disposal procedures through

your institution's Environmental Health and Safety (EHS) office.
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Issue Probable Cause Solution

Waste container is fuming.

Exposure to atmospheric

moisture. Antimony

pentachloride reacts with

humidity in the air to produce

hydrogen chloride gas.[9]

1. Ensure the container lid is

tightly sealed. 2. If the fuming

is significant, place the

container in a chemical fume

hood. 3. If the container is

compromised, follow the spill

cleanup protocol and transfer

the contents to a new,

appropriate container. 4.

Ensure the waste is stored in a

dry environment.

Waste container feels warm.

A chemical reaction is

occurring inside the container.

This could be due to

contamination with water or

another incompatible chemical.

1. Do not handle the container

directly. 2. Place the container

in a blast shield or behind a

protective barrier within a

chemical fume hood. 3. Alert

your supervisor and EHS

immediately. 4. Do not attempt

to open the container.

Accidental mixing of antimony

pentachloride with an

incompatible waste (e.g., a

strong base or organic

solvent).

Improper waste segregation.

1. Do not add any more

material to the container. 2. If a

reaction is evident (fuming,

heat, gas evolution), treat it as

an emergency. Evacuate the

immediate area and contact

your institution's emergency

response team. 3. If no

immediate reaction is

apparent, securely cap the

container, label it clearly with

all its contents, and contact

EHS for guidance on disposal.

A small spill occurs during

waste transfer.

Mishandling or improper

technique.

1. Follow the detailed spill

cleanup protocol outlined
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below. 2. Review handling

procedures to prevent future

incidents.

Quantitative Data Summary
Parameter Value Reference

OSHA Permissible Exposure

Limit (PEL) (as Sb)
0.5 mg/m³ (8-hour TWA) [2][7]

NIOSH Recommended

Exposure Limit (REL) (as Sb)
0.5 mg/m³ (10-hour TWA) [2][7]

ACGIH Threshold Limit Value

(TLV) (as Sb)
0.5 mg/m³ (8-hour TWA) [2][7]

Immediately Dangerous to Life

or Health (IDLH) (as Sb)
50 mg/m³ [2]

Boiling Point 140°C (decomposes) [11]

Melting Point 2.8°C [7]

UN Number 1730 [7]

Experimental Protocols
Protocol 1: Routine Collection of Antimony
Pentachloride Waste

Preparation:

Don all required PPE as specified in the FAQ section.

Perform all work within a certified chemical fume hood.

Obtain a designated, clean, and dry hazardous waste container made of a compatible

material (e.g., glass or PTFE).
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Label the container with "Hazardous Waste: Antimony Pentachloride, Water-Reactive,

Corrosive" and the date.

Waste Transfer:

Carefully transfer the antimony pentachloride waste into the designated container using

a clean, dry funnel if necessary.

Avoid splashing.

Do not fill the container to more than 80% capacity to allow for vapor expansion.

Sealing and Storage:

Securely cap the waste container immediately after transfer.

Wipe the exterior of the container with a dry cloth to remove any residual contamination.

Place the container in a designated secondary containment bin.

Store the waste in a cool, dry, well-ventilated area away from incompatible materials.

Disposal:

Contact your institution's EHS office to arrange for pickup of the hazardous waste.

Protocol 2: Spill Cleanup Procedure (Small Spill <100
mL)

Immediate Response:

Alert personnel in the immediate area and evacuate if necessary.

Ensure the spill is contained within the chemical fume hood.

If any material has splashed on skin or clothing, immediately remove the affected clothing

and flush the skin with copious amounts of water for at least 15 minutes, then seek

medical attention.[6]
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Containment and Absorption:

Cover the spill with an inert, dry absorbent material such as vermiculite, dry sand, or earth.

[11] Do not use combustible materials like paper towels.

Work from the outside of the spill inward to prevent spreading.

Collection:

Once the antimony pentachloride is fully absorbed, carefully scoop the material into a

designated, dry, and sealable hazardous waste container using non-sparking tools.

Decontamination:

Wipe the spill area with a cloth dampened with a soap and water solution.

Place all contaminated cleaning materials into the same hazardous waste container.

Disposal:

Seal the waste container, label it as "Spill Debris: Antimony Pentachloride" and contact

EHS for disposal.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.sigmaaldrich.com/US/en/sds/aldrich/215171?userType=undefined
https://www.benchchem.com/product/b147860?utm_src=pdf-body
https://www.benchchem.com/product/b147860?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Waste Handling Storage & Disposal

Spill Response

Don Appropriate PPE Work in Fume Hood Select & Label
Compatible Container

Generate SbCl5 Waste Transfer Waste to
Container (<80% Full) Securely Seal Container

Spill Occurs

Place in Secondary
Containment

Store in Cool, Dry,
Ventilated Area Arrange EHS Pickup

Alert Personnel
Absorb with Inert

Material Collect Debris Decontaminate Area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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